Cas no 145306-58-7 ((1S,5S)-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: (1S,5S)-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 145306-58-7
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 5304272
• Update Time: 2026-03-10

(1S,5S)-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 3-oxo-, (1S)- (9CI)
• (1S,5S)-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C6H7NO3/c8-4-1-3-2-6(3,7-4)5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)/t3?,6-/m0/s1
• InChI Key： NVCNPLRRJWIKMS-YRAGUDHZSA-N
• SMILES： [C@@]12(C(O)=O)C(C1)CC(=O)N2

Additional information on (1S,5S)-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid

Introduction to (1S,5S)-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic Acid (CAS No. 145306-58-7)

(1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. With a CAS number of 145306-58-7, this compound represents a unique structural motif that combines a bicyclic framework with an azabicyclo structure, making it a promising candidate for various biochemical applications.

The molecular architecture of (1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) features a rigid bicyclic system that includes a three-membered nitrogen-containing ring fused to a six-membered carbon ring. This configuration imparts a high degree of stereochemical complexity, which is critical for its potential role in drug design and development. The presence of a carboxylic acid functional group at the 1-position and an oxo group at the 3-position further enhances its reactivity and utility in synthetic chemistry.

In recent years, there has been growing interest in the development of novel scaffolds that can mimic the binding pockets of biological targets with high specificity. The bicyclic and azabicyclo motifs found in (1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) make it an attractive candidate for designing small-molecule inhibitors or modulators of enzymes and receptors involved in various diseases.

One of the most compelling aspects of this compound is its stereochemical diversity. The (1S,5S) configuration indicates that the molecule possesses non-superimposable mirror images, which can exhibit different biological activities depending on the specific context. This stereochemical richness provides a valuable tool for medicinal chemists to explore structure-activity relationships (SAR) and optimize lead compounds for therapeutic applications.

Recent studies have demonstrated the potential of (1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) as a building block for more complex molecules. For instance, researchers have utilized this compound to synthesize derivatives that target specific biological pathways involved in inflammation, cancer, and neurodegenerative disorders. The carboxylic acid moiety serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to enhance binding affinity and selectivity.

The synthesis of (1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) presents unique challenges due to its complex stereochemistry and strained ring system. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules in high yields and purity. Techniques such as asymmetric catalysis and chiral resolution have been particularly useful in achieving the desired stereochemical configuration.

The pharmacological potential of (1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) has been explored through both computational modeling and experimental screening. Computational studies have predicted that this compound may interact with certain enzymes or receptors with high binding affinity, while experimental assays have confirmed its ability to modulate biological activity in vitro. These findings suggest that further investigation into its pharmacological properties could yield novel therapeutic agents.

In conclusion, (1S,5S-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, stereochemical complexity, and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to design innovative therapeutics for a wide range of diseases.